Cas no 2171174-68-6 (5-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-1,2-oxazole-3-carboxylic acid
• CAS No: 2171174-68-6
• MF: C₂₆H₂₇N₃O₆
• MW: 477.509086847305
• CID: 6212303
• PubChem ID: 165567834
• Update Time: 2025-06-15

5-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-1,2-oxazole-3-carboxylic acid
• 2171174-68-6
• EN300-1581299
• 5-{[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]methyl}-1,2-oxazole-3-carboxylic acid

• Inchi： 1S/C26H27N3O6/c1-2-7-16(12-24(30)27-14-17-13-23(25(31)32)29-35-17)28-26(33)34-15-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h3-6,8-11,13,16,22H,2,7,12,14-15H2,1H3,(H,27,30)(H,28,33)(H,31,32)/t16-/m1/s1
• InChI Key： FEMKPCNTMZYXPX-MRXNPFEDSA-N
• SMILES： O(C(N[C@@H](CC(NCC1=CC(C(=O)O)=NO1)=O)CCC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 477.18998559g/mol
• Monoisotopic Mass: 477.18998559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 131Ų

Additional information on 5-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-1,2-oxazole-3-carboxylic acid

Introduction to 5-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-1,2-oxazole-3-carboxylic Acid (CAS No. 2171174-68-6)

5-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-1,2-oxazole-3-carboxylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 2171174-68-6, is characterized by its complex molecular structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group and an oxazole ring. These structural features make it a promising candidate for various applications, particularly in the development of novel therapeutic agents and biochemical research tools.

The presence of the Fmoc group in the molecular structure of this compound is particularly noteworthy. The Fmoc group is widely used in peptide synthesis due to its stability and ease of removal under mild acidic conditions. This property makes 5-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-1,2-oxazole-3-carboxylic acid a valuable intermediate in the synthesis of peptides and proteins. Furthermore, the oxazole ring contributes to the compound's overall stability and reactivity, making it suitable for further chemical modifications and functionalization.

In recent years, there has been a growing interest in the development of new compounds with potential therapeutic applications. The oxazole scaffold is known for its biological activity and has been explored in various drug discovery programs. For instance, oxazole derivatives have shown promise in the treatment of infectious diseases, inflammation, and even cancer. The incorporation of a hexanamidomethyl group into the oxazole core enhances the compound's solubility and bioavailability, which are critical factors for drug efficacy.

The fluorenylmethoxycarbonyl (Fmoc) moiety in 5-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-1,2-oxazole-3-carboxylic acid not only facilitates its use in peptide synthesis but also contributes to its photophysical properties. Fluorene-based compounds are known for their fluorescence characteristics, which can be exploited in various analytical and diagnostic applications. This dual functionality makes the compound a versatile tool in both synthetic chemistry and biomedical research.

Recent studies have highlighted the potential of this compound in modulating biological pathways associated with disease progression. For example, researchers have investigated its interactions with enzymes and receptors involved in metabolic disorders. The structural features of 5-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-1,2-oxazole-3-carboxylic acid, particularly the oxazole ring and the Fmoc group, have been found to influence binding affinity and selectivity, making it a promising lead compound for further optimization.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as solid-phase peptide synthesis (SPPS) has been instrumental in achieving these goals. SPPS allows for the stepwise assembly of complex molecules on a solid support, minimizing side reactions and improving overall efficiency.

In conclusion, 5-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-1,2-oxazole-3-carboxylic acid (CAS No. 2171174-68-6) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive candidate for further exploration in drug discovery programs targeting various diseases. As research continues to uncover new applications for this compound, its importance in advancing chemical biology and medicinal chemistry is likely to grow.